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Compound of Interest

Compound Name: 2-Methoxyoctanenitrile

Cat. No.: B15434826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2-Methoxyoctanenitrile is a sparsely documented compound. The following guide

is constructed based on established principles of organic chemistry, data from analogous

compounds, and generalized experimental protocols. All quantitative data for 2-
Methoxyoctanenitrile should be regarded as estimations and require experimental validation.

Introduction
2-Methoxyoctanenitrile, a derivative of octanenitrile, is an organic compound featuring a nitrile

functional group and a methoxy group at the alpha-position. While specific applications for this

molecule are not widely reported, its structure suggests potential utility as an intermediate in

organic synthesis. The presence of the nitrile group allows for conversion into various other

functional groups such as carboxylic acids, amines, and amides. The alpha-methoxy group can

influence the molecule's reactivity and physicochemical properties. This guide provides an

overview of its predicted physicochemical properties, general experimental protocols for their

determination, and a plausible synthetic route.

Physicochemical Properties
Due to the lack of available experimental data for 2-Methoxyoctanenitrile, the following table

includes data for the parent compound, octanenitrile, and estimated values for 2-
Methoxyoctanenitrile. These estimations are based on the known effects of introducing a
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methoxy group to an alkyl chain. For more precise values, in silico prediction using software

such as ACD/Labs PhysChem Suite or ADMETlab 3.0 is recommended.[1][2]

Table 1: Physicochemical Properties of Octanenitrile and Estimated Properties of 2-
Methoxyoctanenitrile

Property
Octanenitrile (CAS: 124-12-
9)

2-Methoxyoctanenitrile
(Estimated)

Molecular Formula C₈H₁₅N[3] C₉H₁₇NO

Molecular Weight 125.21 g/mol [3] 155.25 g/mol

Boiling Point 198-200 °C[4] ~210-220 °C

Melting Point -46 °C[4] Not readily estimated

Density 0.82 g/cm³[4] ~0.85 g/cm³

Solubility in Water
Not miscible (234 mg/L at 25

°C)[4]
Slightly soluble to insoluble

LogP 2.8[4] ~2.5

Experimental Protocols
The following are detailed methodologies for the experimental determination of key

physicochemical properties applicable to liquid nitriles like 2-Methoxyoctanenitrile.

Determination of Boiling Point (Thiele Tube Method)
This method is suitable for small sample volumes.[5]

Apparatus:

Thiele tube

Thermometer (0-300 °C range)

Capillary tube (sealed at one end)
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Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of the liquid sample (0.5-1 mL) is placed into the small test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

The assembly is clamped so that it is immersed in the mineral oil within the Thiele tube. The

side arm of the Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[6] This is the point where the vapor pressure of the sample equals the atmospheric

pressure.[6]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of liquids.[7]

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to ±0.0001 g)
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Constant temperature bath

The liquid sample

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight (W₁) is accurately

determined using an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g.,

20 °C) until it reaches thermal equilibrium. The water level is adjusted to the mark on the

capillary, and the outside is dried. The weight of the pycnometer filled with water (W₂) is

measured.

The pycnometer is emptied, dried, and then filled with the liquid sample (2-
Methoxyoctanenitrile).

The same procedure of thermal equilibration and weight measurement is followed to obtain

the weight of the pycnometer filled with the sample (W₃).

The density of the liquid sample (ρ_sample) is calculated using the following formula:

ρ_sample = [(W₃ - W₁) / (W₂ - W₁)] * ρ_water where ρ_water is the known density of water at

the experimental temperature.[8]

Determination of Solubility
This protocol provides a qualitative assessment of a compound's solubility in various solvents.

[9]

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

A range of solvents (e.g., water, ethanol, diethyl ether, 5% HCl, 5% NaOH)
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Procedure:

Approximately 0.1 g or 0.2 mL of the solute (2-Methoxyoctanenitrile) is placed in a test

tube.

3 mL of the solvent is added in increments.

After each addition, the mixture is vigorously agitated.

The substance is considered "soluble" if it dissolves completely. Observations on the degree

of solubility (e.g., readily soluble, sparingly soluble, insoluble) are recorded.[10]

For water-insoluble compounds, solubility in acidic (5% HCl) and basic (5% NaOH) solutions

can indicate the presence of basic or acidic functional groups, respectively.[11]

Synthesis of 2-Methoxyoctanenitrile
A plausible synthetic route to 2-Methoxyoctanenitrile involves the reaction of heptanal with a

cyanide source in the presence of methanol. This is a variation of the cyanohydrin formation

reaction.

Proposed Reaction:

Heptanal + Sodium Cyanide + Methanol/Acid → 2-Methoxyoctanenitrile + Water + Sodium

Salt

Detailed Methodology (Proposed):

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer is charged with heptanal and methanol. The flask is

cooled in an ice bath.

Addition of Cyanide: A solution of sodium cyanide in water is added dropwise from the

dropping funnel while maintaining the temperature below 10 °C.

Acidification: After the addition of the cyanide solution, a mineral acid (e.g., sulfuric acid) is

added dropwise to neutralize the mixture and catalyze the formation of the methoxy ether.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15434826?utm_src=pdf-body
http://chem.ws/dl-1014/exp12-organics.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b15434826?utm_src=pdf-body
https://www.benchchem.com/product/b15434826?utm_src=pdf-body
https://www.benchchem.com/product/b15434826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15434826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: The reaction mixture is allowed to warm to room temperature and stirred for several

hours. The organic layer is then separated, washed with water and brine, and dried over an

anhydrous drying agent (e.g., magnesium sulfate).

Purification: The crude product is purified by vacuum distillation to yield 2-
Methoxyoctanenitrile.

Mandatory Visualizations
Proposed Synthesis Workflow for 2-
Methoxyoctanenitrile
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Click to download full resolution via product page

Caption: Proposed synthesis of 2-Methoxyoctanenitrile from heptanal.

Logical Relationship of Physicochemical Property
Determination
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Caption: Experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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